Cas no 54964-57-7 (Securisteroside)

• Product Name: Securisteroside
• CAS No: 54964-57-7
• Molecular Formula: C₅₁H₈₈O₇
• Molecular Weight: 813.240237236023
• CID: 4671439
• PubChem ID: 100926730

Securisteroside Properties

Names and Identifiers

• Securisteroside
• AKOS040762561
• 54964-57-7

• InChIKey： MHTLMDOOOKZQCO-YIYIWPHSSA-N
• Inchi： 1S/C51H88O7/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-45(52)56-34-44-46(53)47(54)48(55)49(58-44)57-39-29-31-50(6)38(33-39)25-26-40-42-28-27-41(51(42,7)32-30-43(40)50)36(5)23-24-37(9-2)35(3)4/h23-24,26,35-39,41-44,46-49,53-55H,8-22,25,27-34H2,1-7H3/b24-23+/t36-,37-,38+,39+,41-,42+,43?,44-,46-,47+,48-,49-,50+,51-/m1/s1
• SMILES： C[C@@]12C3CC[C@@]4(C)[C@@H](CC[C@@H]4[C@@H](/C=C/[C@H](C(C)C)CC)C)C3=CC[C@H]1C[C@@H](O[C@@H]1O[C@H](COC(CCCCCCCCCCCCCCC)=O)[C@@H](O)[C@H](O)[C@H]1O)CC2

Computed Properties

• Exact Mass: 812.65300514g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 24
• Monoisotopic Mass: 812.65300514g/mol
• Heavy Atom Count: 58
• Complexity: 1300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.1
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives